Cas no 2680664-47-3 (tert-butyl N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)carbamate
• CAS No: 2680664-47-3
• MF: C₂₁H₂₀N₂O₃S
• MW: 380.460103988647
• CID: 5621227
• PubChem ID: 165933756
• Update Time: 2025-10-29

tert-butyl N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680664-47-3
• EN300-28301879
• tert-butyl N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)carbamate

• Inchi： 1S/C21H20N2O3S/c1-21(2,3)26-20(25)23-19-22-16(14-10-6-4-7-11-14)18(27-19)17(24)15-12-8-5-9-13-15/h4-13H,1-3H3,(H,22,23,25)
• InChI Key： LPNOZPFHTWTMKN-UHFFFAOYSA-N
• SMILES： S1C(=NC(C2C=CC=CC=2)=C1C(C1C=CC=CC=1)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 380.11946368g/mol
• Monoisotopic Mass: 380.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 96.5Ų

Additional information on tert-butyl N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)carbamate

tert-butyl N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)carbamate (CAS No. 2680664-47-3): A Comprehensive Overview

tert-butyl N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)carbamate (CAS No. 2680664-47-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of tert-butyl N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)carbamate.

The chemical structure of tert-butyl N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)carbamate is composed of a tert-butyl carbamate group attached to a 1,3-thiazole ring, which is further substituted with a benzoyl and a phenyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The tert-butyl carbamate moiety is known for its ability to enhance the stability and solubility of compounds, making it a valuable functional group in drug design.

The synthesis of tert-butyl N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)carbamate involves several steps, including the formation of the 1,3-thiazole ring and subsequent functionalization with the benzoyl and phenyl groups. One common synthetic route involves the reaction of 2-aminothiophenol with benzoyl chloride to form the thiazole intermediate, followed by coupling with tert-butyl isocyanate to yield the final product. This synthetic method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of biological activity, tert-butyl N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)carbamate has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a candidate for further investigation in inflammatory diseases.

The pharmacological profile of tert-butyl N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)carbamate has been extensively studied using both in vitro and in vivo models. In cell-based assays, it has been shown to effectively inhibit the proliferation of cancer cells by disrupting key signaling pathways. Furthermore, animal studies have provided insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies have indicated that the compound has favorable pharmacokinetic parameters, supporting its potential as a therapeutic agent.

The safety profile of tert-butyl N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)carbamate is another critical aspect that has been evaluated. Toxicity studies conducted in animal models have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical use.

In conclusion, tert-butyl N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)carbamate (CAS No. 2680664-47-3) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive target for drug discovery efforts. Ongoing research continues to explore its full potential as a therapeutic agent for various diseases.